Cas no 2171949-04-3 (ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate)

• Product Name: ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate
• CAS No: 2171949-04-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5995815
• PubChem ID: 165447016
• Update Time: 2025-08-04

ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate
• 2171949-04-3
• EN300-1286755

• Inchi： 1S/C10H19NO2/c1-4-13-9(12)5-8(11)10(3)6-7(10)2/h7-8H,4-6,11H2,1-3H3
• InChI Key： XHBVDUYZIYIIPW-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1(C)CC1C)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate

Professional Introduction to Ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate (CAS No. 2171949-04-3)

Ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate, identified by its CAS number 2171949-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group and a cyclopropyl moiety with dimethyl substitution. The presence of these functional groups makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structural composition of ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate is highly intriguing from a chemical perspective. The amino group (-NH₂) provides a site for potential hydrogen bonding interactions, which are crucial for the compound's solubility and binding affinity to biological targets. Additionally, the cyclopropyl ring, with its dimethyl substitution at the 1,2 positions, introduces steric hindrance and electronic effects that can influence the compound's reactivity and pharmacological properties. These structural elements collectively contribute to the compound's potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropyl moieties due to their favorable pharmacokinetic profiles and improved metabolic stability. The dimethyl-substituted cyclopropyl group in ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate is particularly noteworthy, as it has been shown to enhance binding affinity and reduce susceptibility to enzymatic degradation. These properties make it an attractive scaffold for designing drugs with enhanced bioavailability and prolonged efficacy.

One of the most exciting areas of research involving ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate is its potential application in the development of enzyme inhibitors. Enzymes play a critical role in numerous biological pathways, and inhibiting specific enzymes can lead to therapeutic benefits in various diseases. The unique structural features of this compound make it a promising candidate for targeting enzymes that are involved in metabolic disorders, inflammatory responses, and cancer. For instance, studies have suggested that compounds with similar structural motifs may interact with metalloproteinases, which are enzymes implicated in tumor growth and angiogenesis.

Another area where ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate shows promise is in the field of central nervous system (CNS) drug discovery. The ability of this compound to cross the blood-brain barrier is a critical factor for developing effective treatments for neurological disorders. Preliminary studies have indicated that derivatives of this compound may exhibit neuroprotective properties by modulating neurotransmitter systems involved in cognitive function and mood regulation. This opens up new avenues for treating conditions such as Alzheimer's disease, Parkinson's disease, and depression.

The synthesis of ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the desired framework with high precision. These advancements are crucial for optimizing the yield and purity of the final product, which is essential for subsequent biological evaluation.

In conclusion, ethyl 3-amino-3-(1,2-dimethylcyclopropyl)propanoate (CAS No. 2171949-04-3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development pipelines.